Cas no 2034560-70-6 (2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole)

• Product Name: 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole
• CAS No: 2034560-70-6
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 5467648
• Update Time: 2025-07-21

2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
• [3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole

• Inchi： 1S/C20H18N4O2S/c1-13-21-15-5-2-3-6-17(15)24(13)14-8-9-23(12-14)20(25)16-11-18(26-22-16)19-7-4-10-27-19/h2-7,10-11,14H,8-9,12H2,1H3
• InChI Key： XQKMNGRWHLYKIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N2CCC(C2)N2C(C)=NC3C=CC=CC2=3)=O)=NO1

Computed Properties

• Exact Mass: 378.11504700 g/mol
• Monoisotopic Mass: 378.11504700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 378.4
• XLogP3: 3.3
• Topological Polar Surface Area: 92.4

Additional information on 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole

Introduction to 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole (CAS No. 2034560-70-6)

2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole, identified by its CAS number 2034560-70-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of a benzodiazole core, combined with a pyrrolidinyl moiety and an oxazole substituent, positions this molecule as a potential candidate for further exploration in drug discovery and development.

The structural complexity of 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole makes it an intriguing subject for synthetic chemists and pharmacologists. The benzodiazole ring system is well-known for its role in various therapeutic applications, particularly in the treatment of anxiety disorders and neurodegenerative diseases. The integration of additional heterocyclic rings, such as the pyrrolidinyl and oxazole groups, introduces new pharmacophoric elements that could modulate the biological activity of the molecule. This structural arrangement may confer novel interactions with biological targets, opening up possibilities for designing next-generation pharmaceuticals with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in developing new derivatives of benzodiazole-based compounds due to their potential therapeutic benefits and improved pharmacokinetic profiles. The incorporation of thiophenyl groups into the molecular structure has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors. Specifically, the 5-(thiophen-2-yl)-1,2-oxazole moiety in this compound could play a crucial role in modulating the activity of target proteins involved in neurotransmitter systems. This feature makes 2-methyl-1-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole a promising candidate for further investigation in the context of central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of 2-methyl-1-{1-[5-(thiophen-2-yli)-1,2 oxazole - 3 - carbonyl] pyrrolidin - 3 - yl} - 1 H - 1 , 3 - benzodiazole involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The synthesis likely begins with the formation of the oxazole ring through cyclization reactions, followed by functionalization at the 3-position with a pyrrolidinyl group. Subsequent introduction of the thiophenyl substituent and final assembly around the benzodiazole core would complete the molecular architecture. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve key bond-forming steps efficiently. This underscores the compound's significance not only as a potential drug candidate but also as a showcase of contemporary synthetic strategies.

The biological evaluation of CAS No. 2034560 - 70 - 6 is critical to understanding its therapeutic potential. Initial studies might focus on assessing its interaction with known binding sites such as GABA receptors, which are central to benzodiazole's mechanism of action. Additionally, investigations into its metabolic stability and pharmacokinetic properties would provide insights into its suitability for clinical development. The presence of multiple heterocyclic rings suggests that this compound may exhibit complex interactions with biological systems, necessitating thorough characterization through computational modeling and experimental assays.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD) and fragment-based drug development (FBDD). These approaches leverage computational tools and high-throughput screening techniques to identify lead compounds with high affinity for biological targets. In this context, 2-methyl - 1 - { 1 - [ 5 - ( thiophen - 2 - yl ) - 1 , 2 oxazole - 3 carbonyl ] pyrrolidin - 3 yl } - 1 H - 1 , 3 benzodiazole could serve as a valuable scaffold for generating novel analogs through structure-guided modifications. By systematically altering functional groups or introducing additional substituents, researchers may uncover derivatives with optimized pharmacological profiles.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit remarkable biological activity due to their ability to mimic natural product scaffolds and interact selectively with biological macromolecules. The combination of benzodiazole, pyrrolidinyl, and oxazole moieties in this compound exemplifies how synergistic effects between different pharmacophoric units can lead to enhanced therapeutic outcomes. Such multifunctional molecules are particularly attractive for developing drugs that address complex pathological mechanisms by targeting multiple pathways simultaneously.

In conclusion, CAS No .2034560 –70–6 represents an intriguing compound with potential applications in pharmaceutical research . Its complex structure , featuring multiple heterocyclic rings , positions it as a promising candidate for further exploration in drug discovery . By leveraging modern synthetic methodologies and advanced biophysical techniques, scientists can unlock its full therapeutic potential . As our understanding of disease mechanisms evolves, compounds like this will continue to play a pivotal role in developing innovative treatments for neurological disorders and beyond .